Cas no 2229658-15-3 (5-(3-bromophenyl)pent-2-en-1-amine)

• Product Name: 5-(3-bromophenyl)pent-2-en-1-amine
• CAS No: 2229658-15-3
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 6008654
• PubChem ID: 165784536
• Update Time: 2025-05-22

5-(3-bromophenyl)pent-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromophenyl)pent-2-en-1-amine
• 2229658-15-3
• EN300-1919065

• Inchi： 1S/C11H14BrN/c12-11-7-4-6-10(9-11)5-2-1-3-8-13/h1,3-4,6-7,9H,2,5,8,13H2/b3-1+
• InChI Key： ISMSYSRZTJZXEG-HNQUOIGGSA-N
• SMILES： BrC1=CC=CC(=C1)CC/C=C/CN

Computed Properties

• Exact Mass: 239.03096g/mol
• Monoisotopic Mass: 239.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 5-(3-bromophenyl)pent-2-en-1-amine

5-(3-Bromophenyl)pent-2-en-1-amine (CAS No 2229658-15-3)

5-(3-Bromophenyl)pent-2-en-1-amine, also known by its CAS registry number CAS No 2229658-15-3, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its brominated aromatic ring and conjugated enamine structure, has garnered attention in recent years due to its unique properties and potential uses in drug discovery, material science, and synthetic chemistry. In this article, we will delve into the structural features, synthesis methods, applications, and the latest research findings related to this compound.

The molecular structure of 5-(3-bromophenyl)pent-2-en-1-amine consists of a bromine-substituted phenyl group attached to a pentenamine backbone. The presence of the bromine atom at the meta position of the phenyl ring imparts distinct electronic and steric properties, making it a valuable building block in organic synthesis. The conjugated enamine system further enhances its reactivity and stability, enabling it to participate in a wide range of chemical transformations. Recent studies have highlighted the importance of such structures in modulating biological activities, particularly in enzyme inhibition and receptor binding.

From a synthetic perspective, the preparation of CAS No 2229658-15-3 involves multi-step reactions that often begin with the bromination of aromatic compounds followed by coupling reactions to introduce the pentenamine moiety. Researchers have explored various methodologies to optimize these reactions, including the use of palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These advancements have not only improved the yield and purity of the compound but also opened new avenues for its scalable production.

In terms of applications, 5-(3-bromophenyl)pent-2-en-1-amine has found utility in several areas. In drug discovery, it serves as a key intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as cancer, inflammation, and neurodegenerative diseases. Its ability to form stable complexes with metal ions has also made it a candidate for coordination chemistry studies. Additionally, this compound is being investigated for its potential role in polymer chemistry, where it could act as a monomer or cross-linking agent in advanced materials.

Recent research has focused on understanding the electronic properties and reactivity of CAS No 2229658-15-3. Computational studies have revealed that the conjugation between the enamine group and the aromatic ring significantly influences its redox behavior, making it a promising candidate for electrochemical applications. Furthermore, experimental work has demonstrated its ability to undergo selective oxidation and reduction reactions under mild conditions, which could be exploited for green chemistry processes.

In conclusion, 5-(3-bromophenyl)pent-2-en-1-amine (CAS No 2229658-15-3) is a multifaceted compound with immense potential across diverse chemical disciplines. Its unique structure, combined with recent advances in synthesis and application development, positions it as an important molecule for future research and industrial exploitation.